Cas no 65444-05-5 (Ethanethioic acid, S-[3-chloro-3-oxo-2-(phenylmethyl)propyl] ester)

• Product Name: Ethanethioic acid, S-[3-chloro-3-oxo-2-(phenylmethyl)propyl] ester
• CAS No: 65444-05-5
• MF: C₁₂H₁₃ClO₂S
• MW: 256.748421430588
• CID: 399248
• PubChem ID: 10377734
• Update Time: 2025-04-19

Ethanethioic acid, S-[3-chloro-3-oxo-2-(phenylmethyl)propyl] ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid, S-[3-chloro-3-oxo-2-(phenylmethyl)propyl] ester
• S-(2-benzyl-3-chloro-3-oxopropyl) ethanethioate
• 2-Acetylthiomethyl-3-Phenylpropionyl Chloride
• 65444-05-5
• SYIWWWZVQZBRJE-UHFFFAOYSA-N
• 3-Acetylthio-2-benzylpropanoyl chloride
• 2-acetylthiomethyl-3-phenylpropanoyl chloride
• SCHEMBL6573900
• DTXSID60438981
• 2-acetylthiomethyl-3-phenyl-propionyl chloride

• Inchi： 1S/C12H13ClO2S/c1-9(14)16-8-11(12(13)15)7-10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3
• InChI Key： SYIWWWZVQZBRJE-UHFFFAOYSA-N
• SMILES： ClC(C(CSC(C)=O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 256.0324785g/mol
• Monoisotopic Mass: 256.0324785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59.4Ų